2-Methyl-6-oxopiperidine-2-carbothioamide

• IUPAC Name: 2-methyl-6-oxopiperidine-2-carbothioamide
• InChI: InChI=1S/C7H12N2OS/c1-7(6(8)11)4-2-3-5(10)9-7/h2-4H2,1H3,(H2,8,11)(H,9,10)
• InChI Key: FVXLOIUNJKYAJN-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCC(=O)N1)C(=S)N
• Molecular Formula: C7H12N2OS
• Molecular Weight: 172.25 g/mol

Description

2-Methyl-6-oxopiperidine-2-carbothioamide is a chemical compound with the CAS Number: 2580218-83-1. It has a molecular weight of 172.25. The IUPAC name for this compound is this compound. The InChI code for this compound is 1S/C7H12N2OS/c1-7(6(8)11)4-2-3-5(10)9-7/h2-4H2,1H3,(H2,8,11)(H,9,10).

Molecular Structure Analysis

The InChI key for this compound is FVXLOIUNJKYAJN-UHFFFAOYSA-N. This key can be used to identify the compound’s structure in chemical databases.

Physical And Chemical Properties Analysis

This compound is a powder. The recommended storage temperature for this compound is 4 degrees Celsius.

Scientific Research Applications

• Chemical Reactions and Synthesis :

  • Fukada et al. (1994) discussed the preparation of 2,4-dioxo-1-imidazolidinecarbothioamides and macrocyclic thioureas, which are related to 2-Methyl-6-oxopiperidine-2-carbothioamide, through the reaction of dimethyl 2-oxo-1,3-imidazolidinebis(carbodithioate) with amines (Fukada et al., 1994).
  • Takahata et al. (2006) developed a novel C(2)-symmetric 2,6-diallylpiperidine carboxylic acid methyl ester, a compound structurally related to this compound, as a promising chiral building block for synthesizing piperidine-related alkaloids (Takahata et al., 2006).

• Biological Applications :

  • Kurz↦kowski et al. (1990) reported the reversal of l-lysine inhibition of penicillin G biosynthesis by 6-oxopiperidine-2-carboxylic acid in Penicillium chrysogenum PQ-96, highlighting a potential role in antibiotic production (Kurz↦kowski et al., 1990).
  • Muthuraj & Umadevi (2018) explored the use of carbothioamide ruthenium (II) complexes, which are structurally similar to this compound, in the photo-degradation of CT-DNA, indicating potential applications in DNA studies (Muthuraj & Umadevi, 2018).

• Environmental Science :

  • Joo et al. (2004) investigated the degradation of the carbothiolate herbicide, molinate, using nanoscale zero-valent iron, demonstrating the relevance of carbothioamides in environmental remediation (Joo et al., 2004).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with 2-Methyl-6-oxopiperidine-2-carbothioamide are H302, H315, H319, and H335. These codes correspond to specific hazards, which can be looked up in a GHS hazard statement table.